Cas no 893737-57-0 (2-hydroxy-5-(4-methoxyphenyl)benzaldehyde)

• Product Name: 2-hydroxy-5-(4-methoxyphenyl)benzaldehyde
• CAS No: 893737-57-0
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD06802114
• CID: 1941295
• PubChem ID: 20099794
• Update Time: 2025-06-11

2-hydroxy-5-(4-methoxyphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(4-methoxyphenyl)benzaldehyde
• 4-hydroxy-4'-methoxy-[1,1'-biphenyl]-3-carbaldehyde
• BP-11876
• 5-(4-methoxyphenyl)salicylaldehyde
• BB 0223161
• 2-hydroxy-5-(4'-methoxyphenyl)benzaldehyde
• 4-Hydroxy-4'-methoxy[1,1'-biphenyl]-3-carbaldehyde
• 4-Hydroxy-4'-methoxy[1,1'-biphenyl]-3-carboxaldehyde
• 2-Formyl-4-(4-methoxyphenyl)phenol
• AKOS004116082
• DTXSID80602400
• 893737-57-0
• MFCD06802114
• CS-0207190
• SCHEMBL19798735
• BS-33046
• 4-Hydroxy-4 inverted exclamation marka-methoxy[1,1 inverted exclamation marka-biphenyl]-3-carboxaldehyde

• MDL： MFCD06802114
• Inchi： 1S/C14H12O3/c1-17-13-5-2-10(3-6-13)11-4-7-14(16)12(8-11)9-15/h2-9,16H,1H3
• InChI Key： WKGITZPAFQLBOL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC(=C(C=O)C=1)O

Computed Properties

• Exact Mass: 228.078644241Da
• Monoisotopic Mass: 228.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-hydroxy-5-(4-methoxyphenyl)benzaldehyde

Comprehensive Overview of 2-hydroxy-5-(4-methoxyphenyl)benzaldehyde (CAS No. 893737-57-0)

2-hydroxy-5-(4-methoxyphenyl)benzaldehyde (CAS No. 893737-57-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, organic synthesis, and material science. This compound, characterized by its unique benzaldehyde backbone and methoxyphenyl substitution, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure, featuring both hydroxyl and aldehyde functional groups, enables diverse chemical transformations, making it invaluable for researchers and industries alike.

In recent years, the demand for high-purity organic intermediates like 2-hydroxy-5-(4-methoxyphenyl)benzaldehyde has surged, driven by advancements in drug discovery and fine chemicals. A common query among researchers is: "What are the applications of 2-hydroxy-5-(4-methoxyphenyl)benzaldehyde in medicinal chemistry?" Studies suggest its potential as a precursor for antioxidant agents and anti-inflammatory compounds, owing to its phenolic moiety. Additionally, its role in UV-absorbing materials has been explored, aligning with the growing interest in sustainable photoprotection solutions.

The synthesis of CAS No. 893737-57-0 typically involves cross-coupling reactions or selective oxidation protocols, with emphasis on green chemistry principles to minimize environmental impact. A frequently searched question is: "How to optimize the yield of 2-hydroxy-5-(4-methoxyphenyl)benzaldehyde?" Experts recommend catalytic systems like palladium-based catalysts or microwave-assisted synthesis to enhance efficiency. The compound’s solubility in polar solvents (e.g., ethanol, DMSO) further facilitates its integration into lab-scale and industrial processes.

From an analytical chemistry perspective, 2-hydroxy-5-(4-methoxyphenyl)benzaldehyde is often characterized via HPLC, NMR spectroscopy, and mass spectrometry. Its chromatographic purity (>98%) is critical for applications requiring stringent quality control, such as API manufacturing. Another trending topic is its stability under varying pH conditions, which is vital for formulation development in pharmaceuticals.

Beyond pharmaceuticals, CAS No. 893737-57-0 finds niche applications in advanced material research, particularly in polymeric coatings and liquid crystals. Its conjugated aromatic system contributes to thermal stability, a property highly sought after in high-performance materials. Researchers investigating "benzaldehyde derivatives for electronic devices" often highlight its potential due to its electron-donating methoxy group.

In summary, 2-hydroxy-5-(4-methoxyphenyl)benzaldehyde (CAS No. 893737-57-0) exemplifies the intersection of chemical innovation and practical utility. As industries prioritize sustainable synthesis and multifunctional intermediates, this compound’s relevance is poised to grow. For those exploring "alternatives to traditional benzaldehydes" or "eco-friendly synthetic routes," it presents a compelling case study in modern organic chemistry.